Cas no 943058-09-1 (N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine)

N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine is a pyrimidine derivative featuring a cyclopropylmethylamine and a 4-methylpiperazine substituent. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other biologically active molecules. The presence of the 4-methylpiperazine moiety enhances solubility and bioavailability, while the cyclopropylmethyl group may contribute to metabolic stability and selective binding interactions. Its well-defined structure allows for precise modifications, making it a versatile intermediate in drug discovery. The compound's synthetic accessibility and functional group compatibility further support its utility in developing targeted therapeutics.
N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine structure
943058-09-1 structure
Product Name:N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
CAS No:943058-09-1
MF:C13H21N5
MW:247.339341878891
CID:3167919
PubChem ID:58940652
Update Time:2025-10-29

N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
    • N-(cyclopropylmethyl)-6-(4-methyl-1-piperazinyl)-4-pyrimidinamine
    • SCHEMBL1775555
    • 943058-09-1
    • DB-159135
    • Inchi: 1S/C13H21N5/c1-17-4-6-18(7-5-17)13-8-12(15-10-16-13)14-9-11-2-3-11/h8,10-11H,2-7,9H2,1H3,(H,14,15,16)
    • InChI Key: JVIVXXMRLDPXDJ-UHFFFAOYSA-N
    • SMILES: N(C1=CC(=NC=N1)N1CCN(C)CC1)CC1CC1

Computed Properties

  • Exact Mass: 247.17969569Da
  • Monoisotopic Mass: 247.17969569Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.3Ų

N-(cyclopropylmethyl)-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine Pricemore >>

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